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Compound of Interest

Compound Name: Trimethylgallium

Cat. No.: B075665 Get Quote

An In-depth Technical Guide to Trimethylgallium (TMGa)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties, safety

data, and handling protocols for Trimethylgallium (TMGa). The following sections detail its

chemical identity, physical and chemical properties, hazard classifications, and recommended

safety procedures.

Chemical Identification
Chemical Name: Trimethylgallium[1]

Synonyms: TMGa, TMG, Me3Ga, trimethylgallane[1][2]

CAS Number: 1445-79-0[1][2][3][4][5]

EC Number: 215-897-6[2][4][5]

Molecular Formula: Ga(CH3)3 or C3H9Ga[1][2]

Physicochemical Data
The following table summarizes the key physical and chemical properties of Trimethylgallium.
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Property Value Citations

Molecular Weight 114.83 g/mol [1][3][5]

Appearance Colorless liquid [2][4]

Melting Point -15 °C (5 °F; 258 K) [1][2]

Boiling Point 55.7 °C (132.3 °F; 328.8 K) [1][2][4]

Density 1.151 g/cm³ [1][4]

Flash Point -18 °C [1]

Solubility in Water Reacts violently [2][4]

Decomposition Temperature 120 °C (248 °F) [6]

Hazard Identification and Classification
Trimethylgallium is a hazardous material that poses significant risks if not handled correctly. It

is classified as pyrophoric, meaning it can ignite spontaneously in air, and it reacts violently with

water.[2][4][6][7]
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Hazard
Classification

GHS Code Description Citations

Pyrophoric Liquids H250

Catches fire

spontaneously if

exposed to air.

[1][6][7]

Substances which in

contact with water

emit flammable gases

H260

In contact with water

releases flammable

gases which may

ignite spontaneously.

[1][6][7]

Skin

Corrosion/Irritation
H314

Causes severe skin

burns and eye

damage.

[1][6][7]

Serious Eye

Damage/Eye Irritation
H318

Causes serious eye

damage.
[7]

Specific target organ

toxicity (single

exposure)

H335
May cause respiratory

irritation.
[7]

Logical Relationship of TMGa Hazards
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Caption: Logical relationships of Trimethylgallium hazards.

Experimental Protocols
Safe Handling of Trimethylgallium
Due to its pyrophoric and water-reactive nature, Trimethylgallium must be handled with

extreme caution in a controlled environment.

Methodology:

Work Area: All manipulations of Trimethylgallium must be conducted in a glovebox or a

sealed system under an inert atmosphere (e.g., nitrogen or argon with <50 ppm oxygen).[8]

The work area should be equipped with a local exhaust ventilation system.[9]

Personal Protective Equipment (PPE):

Gloves: Neoprene or nitrile rubber gloves are required.[7][8]
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Eye Protection: A full face shield with chemical workers' goggles must be worn. Contact

lenses should not be worn.[7][8]

Clothing: A fire-resistant laboratory jacket or protective clothing is mandatory.[7][8]

Dispensing:

Use a check valve or trap to prevent hazardous backflow into the container.[4]

Ensure all equipment used for TMGa service is thoroughly cleaned, dried, and leak-free

before use.[4]

Ground and bond the container and receiving equipment to prevent static discharge.[7]

Storage:

Store in sealed containers under an inert atmosphere.[8]

Protect containers from physical damage.[4]

Do not allow storage temperatures to exceed 51°C (125°F).[4]

Store away from flammable materials.[4]

Workflow for Safe Handling of TMGa
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Caption: Experimental workflow for the safe handling of TMGa.
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Emergency Procedures
First Aid Measures:

Inhalation: Move the exposed person to an uncontaminated area immediately. If breathing is

difficult, administer oxygen. If breathing has stopped, apply artificial respiration. Seek

immediate medical attention.[4]

Skin Contact: Immediately flush the affected area with large quantities of water. Remove

contaminated clothing if it is not stuck to the skin. Call a physician immediately.[4][6]

Eye Contact: Flush contaminated eyes with large quantities of water for at least 15 minutes,

holding the eyelids open. Immediately call an ophthalmologist.[4][6]

Ingestion: Make the victim drink water (two glasses at most). Do not induce vomiting due to

the risk of perforation. Call a physician immediately.[6]

Fire-Fighting Measures:

Extinguishing Media: Use dry powder, soda ash, or lime.[4][8]

Unsuitable Extinguishing Media:NEVER use water, foam, or halogenated compounds.[4]

Procedure: If possible and without risk, stop the flow of Trimethylgallium to the fire.[4]

Spill Response:

Evacuate and Isolate: Evacuate the area and isolate the spill.

Ignition Sources: Remove all sources of ignition from the vicinity.

Containment: Cover the spill with dry chemical extinguishing powder, lime, sand, or soda

ash.[8] Do not use water.[8]

Decomposition: Allow time for the material to decompose or for any fire to burn out.

Cleanup: Once the reaction has ceased, sweep the material into a suitable container for

disposal.
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Caption: Experimental workflow for TMGa spill response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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